Cas no 110005-81-7 (Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-)

• Product Name: Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-
• CAS No: 110005-81-7
• Molecular Formula: C₉H₁₀O₃
• Molecular Weight: 166.1739
• CID: 1188375
• PubChem ID: 71335042

Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-
• 2-hydroxy-5-(2-hydroxyethyl)benzaldehyde
• 110005-81-7
• CS-0159271
• DTXSID20763069
• SCHEMBL5884389
• DB-182257

• InChIKey： JURUGWBLFREUBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O3/c10-4-3-7-1-2-9(12)8(5-7)6-11/h1-2,5-6,10,12H,3-4H2
• SMILES： C1=CC(=C(C=C1CCO)C=O)O

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994177g/mol
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives Tyrosols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols